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Compound of Interest

Compound Name: (S)-2-Bromooctane

Cat. No.: B074790 Get Quote

An In-depth Technical Guide to the Safe Handling of (S)-2-Bromooctane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for (S)-2-
Bromooctane (CAS No. 1191-24-8). The information is intended to support laboratory

professionals in research, development, and manufacturing by promoting safe handling

practices and ensuring compliance with safety standards.

Hazard Identification and Classification
(S)-2-Bromooctane is classified as a combustible liquid that causes skin and serious eye

irritation.[1][2][3][4] It is also noted to be very toxic to aquatic life with long-lasting effects.[2]

Table 1: GHS Hazard Classification

Hazard Class Category

Skin Irritation Category 2[3][4]

Eye Irritation Category 2[3][4]

Combustible Liquid Category 4[1]

| Hazardous to the Aquatic Environment, Long-term | Category 1[2] |
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Table 2: Hazard Statements and Precautionary Statements | Code | Statement | | :--- | :--- | |

Hazard Statements | | H227 | Combustible liquid.[1] | | H315 | Causes skin irritation.[1][2][3][4] |

| H319 | Causes serious eye irritation.[1][2][3][4] | | H410 | Very toxic to aquatic life with long

lasting effects.[2] | | Precautionary Statements | | P210 | Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.[1] | | P264 | Wash skin thoroughly after handling.[1]

[4] | | P273 | Avoid release to the environment.[2] | | P280 | Wear protective gloves/protective

clothing/eye protection/face protection.[1][4] | | P302+P352 | IF ON SKIN: Wash with plenty of

water.[1][4] | | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][4] | | P332+P317 | If

skin irritation occurs: Get medical help.[1] | | P337+P313 | If eye irritation persists: Get medical

advice/attention.[2] | | P391 | Collect spillage.[2] | | P403+P235 | Store in a well-ventilated

place. Keep cool.[1] | | P501 | Dispose of contents/container in accordance with

local/regional/national/international regulations.[1][2] |

Physical and Chemical Properties
(S)-2-Bromooctane is a colorless volatile liquid.[1][3] It is stable under normal conditions but

may be light-sensitive.[5][6]

Table 3: Physical and Chemical Properties of 2-Bromooctane

Property Value

Molecular Formula C₈H₁₇Br[5][7][8]

Molecular Weight 193.13 g/mol [5][7][8]

Appearance Colorless liquid[1][3]

Boiling Point 190.8 - 191 °C at 760 mmHg[1][3][5]

Melting Point Not available (Racemate: -55 °C)

Density 1.1 ± 0.1 g/cm³[5]

Flash Point 56.1 - 78 °C[5][9]

Vapor Pressure 0.7 ± 0.4 mmHg at 25°C[3][5]

Water Solubility Negligible[3]
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| Refractive Index | 1.450[3][5] |

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is essential to minimize risk when working with (S)-2-
Bromooctane.

Protocol 3.1: General Handling
Risk Assessment: Before starting any work, perform a risk assessment. Understand the

hazards of the materials and the procedures involved.[10]

Engineering Controls: Always handle (S)-2-Bromooctane in a well-ventilated area,

preferably inside a certified chemical fume hood to minimize inhalation exposure.[1][4][10]

Ensure safety showers and eyewash stations are readily accessible.[11]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.

Gloves must be inspected for integrity before use.[1][11]

Safe Practices: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the

laboratory.[11] Use non-sparking tools to prevent fire, especially given its combustible nature.

[1] Keep containers tightly closed when not in use.[1][12]

Transport: When moving the chemical between locations, use secondary containment, such

as a bottle carrier or a cart with lipped trays, to prevent spills in case of breakage.[10][12]

Hygiene: After handling, wash hands and any exposed skin thoroughly.[1][2] Remove

contaminated clothing and wash it before reuse.[1][2]
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Caption: Workflow for Safe Laboratory Handling.
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Protocol 3.2: Storage
Location: Store in a cool, dry, and well-ventilated area.[1] Keep away from general work

areas.[12]

Container: Keep the container tightly closed and properly labeled.[1][12]

Conditions to Avoid: Avoid exposure to heat, sparks, open flames, hot surfaces, direct

sunlight, and other ignition sources.[1][9][12] The material may be light-sensitive.[5][6]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[5][9]

Segregation: Store segregated from incompatible chemicals to prevent dangerous reactions.

[10][12] Liquid chemicals should be stored in chemically-resistant secondary trays.[12]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure.[13] The

selection of PPE should be based on a thorough risk assessment of the procedures being

performed.[14]

Table 4: Recommended Personal Protective Equipment

Protection Type Specifications and Recommendations

Eye/Face Protection

Wear tightly fitting safety goggles with
side-shields or a face shield.[1][4][13]
Standard safety glasses may not provide
adequate protection from splashes.

Hand Protection

Handle with chemical-impermeable gloves (e.g.,

Nitrile or Butyl rubber).[1][13] Gloves must be

inspected prior to use and replaced immediately

if contaminated or damaged. Wash and dry

hands after use.[1]

Body Protection

Wear a fire/flame-resistant lab coat or

impervious protective clothing to prevent skin

contact.[1][4][15] Ensure shoes are closed-toe.
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| Respiratory Protection | Use only in a well-ventilated area or chemical fume hood.[1][13] If

exposure limits are exceeded or irritation is experienced, a full-face respirator with an

appropriate cartridge may be necessary.[4][15] |
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(S)-2-Bromooctane
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Caption: Logic Diagram for PPE Selection.
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Protocol 5.1: First Aid Measures
Immediate action is critical in the event of exposure.

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing,
give artificial respiration and consult a
doctor immediately.[1][4]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

attention.[1][2][4]

Eye Contact

Rinse cautiously and thoroughly with pure water

for at least 15 minutes. Remove contact lenses

if present and easy to do. Continue rinsing. Get

medical attention if irritation develops and

persists.[1][2][4]

| Ingestion | Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1] |

Protocol 5.2: Spill Response
The response to a spill depends on its size and the immediate hazards.

Immediate Actions:

Alert all personnel in the immediate vicinity.[16]

If the spill is large, flammable, or involves highly toxic material, evacuate the area and call

emergency services.[17][18]

Remove all sources of ignition.[1]
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Minor Spill Cleanup (Small quantity, contained):

Ensure you are wearing appropriate PPE (gloves, goggles, lab coat).[16][19]

Contain the spill by creating a dike with an inert absorbent material (e.g., vermiculite, dry

sand, or commercial sorbent).[16][17][18] Do not use combustible materials like paper

towels.[13]

Apply the absorbent material from the perimeter inward, covering the entire spill.[17][20]

Using spark-proof tools, scoop the absorbed material into a suitable, sealable container for

hazardous waste.[1][19][20]

Clean the spill area with soap and water, and collect the rinse water for disposal if

necessary.[16]

Label the waste container as "Halogenated Organic Waste" and arrange for disposal

through your institution's environmental health and safety office.[13][20]

Major Spill Cleanup:

Evacuate the laboratory immediately and secure the area.[16][17]

Notify your supervisor and contact your institution's emergency response team or local fire

department.[16][18]

Do not attempt to clean up a large spill unless you are trained and equipped to do so as

part of an emergency response team.[17][18]
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Caption: Chemical Spill Response Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b074790?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Ecological Information
Toxicological Data
(S)-2-Bromooctane is known to cause skin and eye irritation.[2] However, specific quantitative

toxicity data is largely unavailable.

Table 6: Summary of Toxicological Effects

Effect Finding

Acute Toxicity (Oral, Dermal, Inhalation)
Data not available; classification criteria
not met.[2][9]

Skin Corrosion/Irritation Causes skin irritation.[2][3]

Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]

Respiratory or Skin Sensitization No data available.[9]

Germ Cell Mutagenicity
No data available to indicate product is

mutagenic or genotoxic.[2]

Carcinogenicity
Not classifiable as to its carcinogenicity to

humans.[2]

| Reproductive Toxicity | No data available.[9] |

Ecological Information
This chemical is classified as very toxic to aquatic life with long-lasting effects.[2]

Table 7: Summary of Ecological Effects
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Effect Finding

Toxicity to Aquatic Life
Very toxic to aquatic life.[2] Specific data
(e.g., LC50 for fish) is not available.[1][4]

Persistence and Degradability No data available.[1][4]

Bioaccumulative Potential No data available.[1][4]

| Mobility in Soil | No data available.[1][4] |

Disposal Considerations
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Protocol 7.1: Waste Disposal
Segregation: All waste containing (S)-2-Bromooctane must be collected and segregated as

halogenated organic waste.[13] Do not mix with non-halogenated waste streams.

Container: Use a designated, properly labeled, and sealed waste container.[1][13] The

container should not be filled beyond 90% capacity to allow for vapor expansion.[13]

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into

sewer systems or contaminate water, foodstuffs, or soil.[1]

Regulations: All disposal practices must be in accordance with local, regional, and national

regulations.[2] Contact your institution's environmental health and safety department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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